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Compound of Interest

Compound Name: Lead thiosulfate

Cat. No.: B083714

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structural confirmation of two key lead(ll)
thiosulfate species: the simple salt, lead(ll) thiosulfate (PbS203), and the water-soluble
complex, hexasodium tetra(thiosulfato)plumbate(ll) hexahydrate (Nas[Pb(S203)4]-6H20). The
structural elucidation of these compounds is crucial for understanding their chemical behavior
and potential applications. This document outlines the experimental data and methodologies
used to characterize their distinct structures.

Comparative Structural Data

The structural confirmation of lead(ll) thiosulfate complexes relies on a combination of
analytical techniques, primarily X-ray crystallography for solid-state structures and
spectroscopic methods for both solid and solution-state characterization. Below is a summary
of the key structural data for PbS203 and Nas[Pb(S203)4]-6H20.
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Parameter

Lead(ll) Thiosulfate

Hexasodium
Tetra(thiosulfato)plumbate

(PbS2053) (Il) Hexahydrate
(Nas[Pb(S203)4]-6H20)
Molecular Formula PbS203[1] Nas[Pb(S203)4]-6H20[2]

Crystal System

Orthorhombic

Data not available in provided

search results.

Space Group

Pbcall]

Data not available in provided

search results.

Unit Cell Parameters

a=7.1801 Ab =6.9197 Ac =
16.1154 Aa = B =y = 90°[1]

Data not available in provided

search results.

Coordination Environment

Data not fully available in

provided search results.

The complex anion
[Pb(S2053)4]~ is formed.[2]

Solubility in Water

0.03 g/100 cm? (cold water)[1]

Water-soluble[2]

Experimental Protocols

Synthesis of Lead(ll) Thiosulfate Complexes
2.1.1. Synthesis of Lead(ll) Thiosulfate (PbS203)

Lead(ll) thiosulfate is typically synthesized via a precipitation reaction.[1][3]

e Methodology: A common method involves the reaction of aqueous solutions of a soluble

lead(ll) salt, such as lead(ll) nitrate, with a solution of a thiosulfate salt, typically sodium

thiosulfate or calcium thiosulfate.[3]

o Solutions of lead(ll) nitrate and sodium thiosulfate are mixed.

o A white precipitate of lead(ll) thiosulfate forms.

o The precipitate is washed, and the final product is obtained after concentration and

crystallization.[1]
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o The precipitate can be dried in a vacuum.[3] It is noted that prolonged boiling of the
solution may cause the precipitate to turn gray.[3]

2.1.2. Synthesis of Hexasodium Tetra(thiosulfato)plumbate(ll) Hexahydrate
(Nas[Pb(S203)4]-6H20)

The synthesis of this water-soluble complex involves specific reaction conditions to favor the
formation of the complex ion over the simple salt.

o Methodology: The specific conditions for the synthesis of Nas[Pb(S203)4]-6H20 have been
determined, though the detailed parameters are not available in the provided search results.
[2] The formation of this complex is indicative of the ability of the thiosulfate ion to act as a
ligand, forming coordination complexes with lead(Il).[4][5]

Structural Characterization Techniques

2.2.1. Single-Crystal X-ray Diffraction
This is the definitive method for determining the crystal structure of solid compounds.

o Application to PbS20s: The crystal structure of PbS203 was determined by Christensen, A.
Norlund; Hazell, R. G.; Hewat, A. W.; O Reilly, K. P. J. in 1991, as referenced in PubChem.[1]
This technique provided the precise unit cell dimensions and space group.

2.2.2. Spectroscopic Methods

Spectroscopy is essential for confirming the coordination environment and functional groups
within the complexes.

e Infrared (IR) and UV-Visible (UV-Vis) Spectroscopy: These techniques were used to
characterize the Nas[Pb(S203)4]-6H20 complex.[2] IR spectroscopy can provide information
on the coordination of the thiosulfate ligand to the lead(ll) center by observing shifts in the S-
O and S-S vibrational frequencies.

o X-ray Phase Analysis: This was also employed in the characterization of
Nas[Pb(S203)4]-6H20 to confirm the crystalline phase of the synthesized complex.[2]

2.2.3. Thermal Analysis
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Thermal analysis techniques, such as thermogravimetric analysis (TGA) and differential
scanning calorimetry (DSC), are used to study the thermal stability of the complexes and the
decomposition pathways.

o Application to Nas[Pb(S203)4]-:6H20: Thermal analysis was used to characterize this
complex, and thermolysis schemes were proposed based on the IR and mass spectra of the
decomposition products.[2]

Visualized Experimental Workflows

The following diagrams illustrate the general workflows for the synthesis and structural
confirmation of lead(ll) thiosulfate complexes.

Structural Confirmation

Spectroscopic Analysis Confirm coordination
(IR, UV-Vis) environment
Single-Crystal X-ray Determine crystal structure,
Diffraction unit cell, and space group

Synthesis of PbS203

Prepare aqueous solutions of ; Mix solutions to initiate Collect precipitate Wash and dry the
lead(ll) nitrate and sodium thiosulfate precipitation (PbS203) precipitate

Click to download full resolution via product page

Caption: Workflow for the synthesis and structural confirmation of lead(ll) thiosulfate (PbS205).
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Caption: General workflow for the synthesis and characterization of the complex
Nas[Pb(S203)4]-6H20.

Conclusion

The structural confirmation of lead(ll) thiosulfate complexes reveals a versatile coordination
chemistry for the thiosulfate ligand with lead(ll). While lead(ll) thiosulfate (PbS203) exists as a
simple, poorly soluble salt with a well-defined crystal structure, the formation of the water-
soluble complex Nae[Pb(S203)4]-6H20 demonstrates the ability of thiosulfate to act as a
complexing agent. The characterization of these species requires a multi-technique approach,
with X-ray diffraction providing definitive structural information for crystalline solids and
spectroscopic and thermal analysis methods offering crucial insights into their coordination and
stability. Further research into the crystal structure of complex lead thiosulfates would provide
a more complete picture of the coordination possibilities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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